Cas no 1804489-40-4 (5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1804489-40-4
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4875472
• Update Time: 2025-10-30

5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-6-5(7(9)10)4(2-12)3-13-8(6)11/h3,7H,1H3
• InChI Key： FJIFCJFKIYLATF-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C(C#N)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine

Research Brief on 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS: 1804489-40-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine derivatives as versatile building blocks for drug discovery and development. Among these, 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS: 1804489-40-4) has emerged as a compound of interest due to its unique structural features and potential applications in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

The compound 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine is characterized by the presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine atom, and a methoxy group, all attached to a pyridine ring. These functional groups confer unique chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex structures. Recent studies have explored its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the construction of diverse heterocyclic frameworks.

One of the key areas of research involving this compound is its role in the development of novel agrochemicals and pharmaceuticals. The presence of the difluoromethyl group, in particular, has been associated with enhanced metabolic stability and bioavailability, which are critical factors in drug design. Recent publications have demonstrated the use of 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine as a precursor in the synthesis of potential kinase inhibitors, which are being investigated for their efficacy in treating various cancers and inflammatory diseases.

In addition to its applications in medicinal chemistry, this compound has also been studied for its potential use in materials science. The iodine atom in the molecule serves as a reactive site for further functionalization, enabling the creation of polymers and other advanced materials with tailored properties. Researchers have reported successful modifications of the pyridine ring to produce luminescent materials and organic semiconductors, expanding the scope of its applications beyond traditional chemical synthesis.

Despite its promising potential, challenges remain in the large-scale synthesis and purification of 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and selectivity, with some studies reporting the use of microwave-assisted synthesis and flow chemistry techniques. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-iodo-3-methoxypyridine represents a versatile and valuable intermediate in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it a promising candidate for the development of new therapeutic agents and functional materials. Ongoing research continues to uncover new applications and synthetic pathways, underscoring the importance of this compound in advancing scientific and technological innovation.